Cas no 2227717-26-0 (methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate
• CAS No: 2227717-26-0
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5810460
• PubChem ID: 165759978
• Update Time: 2025-06-08

methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate
• EN300-1784072
• 2227717-26-0

• Inchi： 1S/C9H10N2O5/c1-16-9(13)4-8(12)7-3-2-6(5-10-7)11(14)15/h2-3,5,8,12H,4H2,1H3/t8-/m1/s1
• InChI Key： RKUXYSSYSGEHEP-MRVPVSSYSA-N
• SMILES： O[C@@H](C1C=CC(=CN=1)[N+](=O)[O-])CC(=O)OC

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 105Ų

Additional information on methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate

Exploring the Properties and Applications of Methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate (CAS No. 2227717-26-0)

In the realm of fine chemicals and pharmaceutical intermediates, methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate (CAS No. 2227717-26-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its chiral hydroxyl group and nitropyridine moiety, serves as a critical building block in asymmetric synthesis and drug development. Researchers and industry professionals are increasingly exploring its potential in catalysis, bioconjugation, and medicinal chemistry, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The molecular structure of methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate combines a ester functional group with a nitro-substituted pyridine ring, offering reactivity that is highly sought after in modern organic synthesis. Its stereocenter at the 3-position makes it particularly valuable for producing enantiomerically pure compounds, a key focus in the development of chiral drugs and agrochemicals. Recent studies highlight its role in kinetic resolutions and enzyme-mediated transformations, addressing the pharmaceutical industry's need for cost-effective and environmentally friendly processes.

One of the most discussed topics in chemical forums and academic circles is the compound's potential in photoredox catalysis. The 5-nitropyridin-2-yl group acts as an electron acceptor, enabling applications in light-driven reactions—a hot topic in green chemistry. This aligns with the broader trend of leveraging visible-light photocatalysis to reduce reliance on toxic reagents and energy-intensive conditions. Users frequently search for terms like "nitropyridine derivatives in catalysis" or "chiral ester synthesis," reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate is often procured for high-value pharmaceutical intermediates. Its CAS No. 2227717-26-0 is commonly queried in supplier databases, underscoring its industrial importance. The compound's stability under mild conditions and compatibility with microwave-assisted synthesis further enhance its appeal, as manufacturers seek to optimize production timelines. Discussions around scalability and process intensification frequently cite this molecule as a case study.

In analytical chemistry, the compound's UV-active nitro group facilitates detection and quantification via HPLC and mass spectrometry, making it a useful reference standard. Researchers investigating metabolite profiling or degradation pathways often explore its spectroscopic properties. The rise of AI-assisted retrosynthesis tools has also led to renewed interest in such nitropyridine derivatives, with platforms suggesting innovative routes for their incorporation into complex molecules.

Environmental and regulatory considerations are another focal point. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing study—a reflection of the broader shift toward benign-by-design chemicals. Searches for "sustainable nitropyridine chemistry" or "green synthetic routes" often intersect with discussions about this ester derivative.

Looking ahead, the versatility of methyl (3R)-3-hydroxy-3-(5-nitropyridin-2-yl)propanoate positions it as a staple in both academic and industrial settings. Its dual functionality as a hydrogen-bond donor (via the hydroxyl group) and electron-deficient aromatic system opens doors to novel applications in materials science, such as designing supramolecular assemblies. As synthetic methodologies evolve, this compound will likely remain at the forefront of innovation, bridging gaps between small-molecule synthesis and functional materials.